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Compound of Interest

Compound Name: Methyl 2-(2-nitrophenyl)acetate

Cat. No.: B1268029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Methyl 2-(2-
nitrophenyl)acetate (CAS No: 30095-98-8). The content is intended for professionals in

research and development who may handle this compound.

Chemical Identification and Properties
Methyl 2-(2-nitrophenyl)acetate is an organic compound with the molecular formula

C₉H₉NO₄.[1] It is also known by other names including methyl o-nitrophenylacetate and 2-

nitrophenylacetic acid methyl ester.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Weight 195.17 g/mol PubChem[1]

Molecular Formula C₉H₉NO₄ PubChem[1]

CAS Number 30095-98-8 PubChem[1]

Appearance

Not specified in detail, but

related compounds are often

solids or oils.

General Knowledge

IUPAC Name methyl 2-(2-nitrophenyl)acetate PubChem[1]

InChI

InChI=1S/C9H9NO4/c1-14-

9(11)6-7-4-2-3-5-

8(7)10(12)13/h2-5H,6H2,1H3

PubChem[1]

InChIKey
SWMFAAPTSMVULA-

UHFFFAOYSA-N
PubChem[1]

SMILES
COC(=O)CC1=CC=CC=C1--

INVALID-LINK--[O-]
PubChem[1]

Kovats Retention Index (Semi-

standard non-polar)
1554 PubChem[1]

Safety and Hazard Information
Methyl 2-(2-nitrophenyl)acetate is classified as a hazardous substance. The following table

summarizes its GHS classification and associated hazard statements.

Table 2: GHS Hazard Classification
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Hazard Class Pictogram Signal Word Hazard Statement

Acute toxicity, oral

(Category 4)
alt text Warning

H302: Harmful if

swallowed[1]

Acute toxicity, dermal

(Category 4)
alt text Warning

H312: Harmful in

contact with skin[1]

Skin

corrosion/irritation

(Category 2)

alt text Warning
H315: Causes skin

irritation[1]

Serious eye

damage/eye irritation

(Category 2A)

alt text Warning
H319: Causes serious

eye irritation[1]

Acute toxicity,

inhalation (Category

4)

alt text Warning
H332: Harmful if

inhaled[1]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

(Category 3)

alt text Warning
H335: May cause

respiratory irritation[1]

Handling and Storage Precautions
Proper handling and storage are crucial to minimize risks associated with Methyl 2-(2-
nitrophenyl)acetate.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.
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Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working outside a fume hood or with the potential for aerosol

generation, use a NIOSH-approved respirator with an appropriate cartridge.

General Hygiene:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Experimental Protocols
Synthesis
A specific, peer-reviewed, and detailed experimental protocol for the synthesis of Methyl 2-(2-
nitrophenyl)acetate was not identified in the available literature. However, a plausible

synthetic route would involve the esterification of 2-nitrophenylacetic acid with methanol in the

presence of an acid catalyst (e.g., sulfuric acid).

Theoretical Synthesis Workflow:
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Drying (e.g., Na2SO4)

Solvent Evaporation
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Methyl 2-(2-nitrophenyl)acetate

Heat

Click to download full resolution via product page

Caption: Theoretical workflow for the synthesis of Methyl 2-(2-nitrophenyl)acetate.
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Disclaimer: This is a generalized, theoretical procedure. Researchers should consult standard

organic chemistry texts and perform a thorough risk assessment before attempting any

synthesis.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS data for Methyl 2-(2-
nitrophenyl)acetate is available in the PubChem database.[1] Key mass spectral peaks (m/z)

and their relative intensities are provided, which can be used for identification.[1]

Instrumentation: JEOL JMS-01-SG with Electron Ionization (EI-B).[1]

Major Peaks (m/z) and Relative Intensity:

149 (99.99)

78 (57.30)

65 (41.00)

89 (23.40)

91 (22.10)[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed spectra are not readily

available, 1H and 13C NMR data for Methyl 2-(2-nitrophenyl)acetate would be expected to

show characteristic peaks corresponding to the aromatic protons, the methylene protons, and

the methyl ester protons, as well as the corresponding carbon signals.

High-Performance Liquid Chromatography (HPLC): A specific HPLC method for Methyl 2-(2-
nitrophenyl)acetate is not detailed in the literature. However, a general reversed-phase HPLC

method could be developed for its analysis, similar to methods used for other nitrophenyl

compounds.

Column: C18 reversed-phase column.

Mobile Phase: A gradient of acetonitrile and water, possibly with a buffer such as acetate

buffer.
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Detection: UV detection at a wavelength suitable for nitroaromatic compounds (e.g., 254

nm).

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Methyl 2-(2-
nitrophenyl)acetate from procurement to disposal.
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Start: Need to use Methyl 2-(2-nitrophenyl)acetate

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Ensure Engineering Controls are in Place

Procure Chemical

Store Appropriately

Weighing and Handling in Fume Hood

Emergency Procedures (Spill, Exposure)Ensure Spill Kit is Available Dispose of Waste

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Methyl 2-(2-nitrophenyl)acetate.
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Biological Activity and Signaling Pathways
Currently, there is no significant information available in the public domain regarding the

specific biological activity or involvement of Methyl 2-(2-nitrophenyl)acetate in defined

signaling pathways. As a chemical intermediate, it is primarily used in the synthesis of other

molecules.

This guide is intended to provide a summary of the available safety and handling information

for Methyl 2-(2-nitrophenyl)acetate. It is not exhaustive and should be used in conjunction

with a comprehensive risk assessment and adherence to all institutional and regulatory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 2-(2-nitrophenyl)acetate | C9H9NO4 | CID 520464 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Safety and Handling of Methyl 2-(2-
nitrophenyl)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268029#methyl-2-2-nitrophenyl-acetate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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